Cas no 2089498-73-5 (rac-(3R,4S)-3-azido-4-methoxyoxolane)

• Product Name: rac-(3R,4S)-3-azido-4-methoxyoxolane
• CAS No: 2089498-73-5
• MF: C₅H₉N₃O₂
• MW: 143.143860578537
• MDL: MFCD28505921
• CID: 5248084
• PubChem ID: 119031397
• Update Time: 2025-09-24

rac-(3R,4S)-3-azido-4-methoxyoxolane Chemical and Physical Properties

Names and Identifiers

• Furan, 3-azidotetrahydro-4-methoxy-, (3R,4S)-rel-
• rac-(3R,4S)-3-azido-4-methoxyoxolane

• MDL： MFCD28505921
• Inchi： 1S/C5H9N3O2/c1-9-5-3-10-2-4(5)7-8-6/h4-5H,2-3H2,1H3/t4-,5-/m1/s1
• InChI Key： YNJILEFHDHHSHM-RFZPGFLSSA-N
• SMILES： N([C@@H]1COC[C@H]1OC)=[N+]=[N-]

Additional information on rac-(3R,4S)-3-azido-4-methoxyoxolane

Research Briefing on rac-(3R,4S)-3-azido-4-methoxyoxolane (CAS: 2089498-73-5) in Chemical Biology and Pharmaceutical Applications

The compound rac-(3R,4S)-3-azido-4-methoxyoxolane (CAS: 2089498-73-5) has recently emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. This oxolane derivative, characterized by its azido and methoxy functional groups, exhibits unique reactivity that makes it valuable for click chemistry applications, particularly in the development of novel drug candidates and bioconjugation strategies. Recent studies highlight its role in facilitating efficient cycloaddition reactions, enabling the rapid assembly of complex molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized rac-(3R,4S)-3-azido-4-methoxyoxolane as a precursor for the synthesis of glycosidase inhibitors. The compound's stereochemistry and functional group compatibility allowed for the efficient construction of iminosugar derivatives, which demonstrated potent inhibitory activity against α-glucosidases. This finding underscores the potential of this oxolane derivative in the development of therapeutics for metabolic disorders such as diabetes.

Another significant application was reported in ACS Chemical Biology, where the compound served as a crucial building block for the synthesis of modified nucleosides. The azido group's participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions enabled the efficient incorporation of various functional moieties, leading to novel antiviral agents with improved pharmacokinetic properties. This research highlights the versatility of rac-(3R,4S)-3-azido-4-methoxyoxolane in nucleoside-based drug discovery.

Recent advances in synthetic methodology have also explored the compound's utility in peptide modification. A 2024 study in Chemical Communications demonstrated its effectiveness in site-selective peptide labeling through strain-promoted azide-alkyne cycloaddition (SPAAC), offering advantages in terms of reaction kinetics and biocompatibility. This approach has significant implications for the development of peptide-based therapeutics and diagnostic tools.

From a safety and pharmacokinetic perspective, preliminary ADMET studies of derivatives synthesized from rac-(3R,4S)-3-azido-4-methoxyoxolane show promising results, with good metabolic stability and acceptable toxicity profiles. However, further in vivo studies are needed to fully evaluate the therapeutic potential of compounds derived from this scaffold. The current research landscape suggests that rac-(3R,4S)-3-azido-4-methoxyoxolane will continue to play an important role in medicinal chemistry and chemical biology, particularly in the design of targeted therapies and molecular probes.